Cas no 13902-62-0 (1,4-Naphthalenediol,1,2,3,4,4a,5,8,8aoctahydro- 1,4a-dimethyl-7-(1-methylethyl)-,(1S,4R,4aR,8aR)-)

• Product Name: 1,4-Naphthalenediol,1,2,3,4,4a,5,8,8aoctahydro- 1,4a-dimethyl-7-(1-methylethyl)-,(1S,4R,4aR,8aR)-
• CAS No: 13902-62-0
• MF: C₁₅H₂₆O₂
• MW: 238.365745067596
• CID: 219509
• PubChem ID: 12313756
• Update Time: 2025-07-17

1,4-Naphthalenediol,1,2,3,4,4a,5,8,8aoctahydro- 1,4a-dimethyl-7-(1-methylethyl)-,(1S,4R,4aR,8aR)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Naphthalenediol,1,2,3,4,4a,5,8,8aoctahydro- 1,4a-dimethyl-7-(1-methylethyl)-,(1S,4R,4aR,8aR)-
• Oplodiol
• 1,4-Naphthalenediol,1,2,3,4,4a,5,8,8aoctahydro- 1,4a-dimethyl-7-(1-methylethyl)-,(1S,4R,4aR,8a...
• (1S,4R,4aR,8aR)-1,2,3,4,4a,5,8,8a-Octahydro-1,4a-dimethyl-7-(1-methylethyl)-1,4-naphthalenediol
• 7-Eudesmene-1β
• [ "7-Eudesmene-1β", "4β-diol" ]
• (1S)-1,2,3,4,4a,5,8,8aα-Octahydro-1,4aβ-dimethyl-7-isopropyl-1,4β-naphthalenediol
• DTXSID10911693
• 11046-45-0
• (1S,4R,4aR,8aR)-7-isopropyl-1,4a-dimethyl-1,2,3,4,4a,5,8,8a-octahydronaphthalene-1,4-diol
• FS-10325
• AKOS032962269
• CS-0023326
• [1S-(1alpha,4alpha,4aalpha,8abeta)]-1,2,3,4,4a,5,8,8a-octahydro-1,4a-dimethyl-7-(1-methylethyl)-1,4-naphthalenediol
• 1,4-Naphthalenediol, 1,2,3,4,4a,5,8,8a-octahydro-1,4a-dimethyl-7-(1-methylethyl)-, (1S,4R,4aR,8aR)-
• (-)-Oplodiol
• HY-N3130
• CHEMBL465432
• 1,4a-Dimethyl-7-(propan-2-yl)-1,2,3,4,4a,5,8,8a-octahydronaphthalene-1,4-diol
• (1R,4S,4aR,8aR)-4,8a-dimethyl-6-propan-2-yl-1,2,3,4a,5,8-hexahydronaphthalene-1,4-diol
• CHEBI:132903
• 13902-62-0
• (1S)-1,2,3,4,4A,5,8,8AALPHA-OCTAHYDRO-1,4ABETA-DIMETHYL-7-ISOPROPYL-1,4BETA-NAPHTHALENEDIOL
• (1S,4R,4aR,8aR)-1,4a-dimethyl-7-(propan-2-yl)-1,2,3,4,4a,5,8,8a-octahydronaphthalene-1,4-diol
• ConMedNP.2722
• (1S-(1alpha,4alpha,4Aalpha,8abeta))-1,2,3,4,4a,5,8,8a-octahydro-1,4a-dimethyl-7-(1-methylethyl)-1,4-naphthalenediol
• DA-56475

• Inchi： 1S/C15H26O2/c1-10(2)11-5-7-14(3)12(9-11)15(4,17)8-6-13(14)16/h5,10,12-13,16-17H,6-9H2,1-4H3/t12-,13-,14-,15+/m1/s1
• InChI Key： SOZSXJHFVBBAOY-TUVASFSCSA-N
• SMILES： O[C@@]1(C)CC[C@H]([C@]2(C)CC=C(C(C)C)C[C@H]21)O

Computed Properties

• Exact Mass: 238.19300
• Monoisotopic Mass: 238.193
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.0±0.1 g/cm3
• Boiling Point: 339.9±42.0 °C at 760 mmHg
• Flash Point: 151.9±22.5 °C
• PSA: 40.46000
• LogP: 2.89080
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

1,4-Naphthalenediol,1,2,3,4,4a,5,8,8aoctahydro- 1,4a-dimethyl-7-(1-methylethyl)-,(1S,4R,4aR,8aR)- Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids
• Sesquiterpenoids

Additional information on 1,4-Naphthalenediol,1,2,3,4,4a,5,8,8aoctahydro- 1,4a-dimethyl-7-(1-methylethyl)-,(1S,4R,4aR,8aR)-

Comprehensive Overview of 1,4-Naphthalenediol, 1,2,3,4,4a,5,8,8a-octahydro-1,4a-dimethyl-7-(1-methylethyl)-,(1S,4R,4aR,8aR)- (CAS No. 13902-62-0)

1,4-Naphthalenediol, 1,2,3,4,4a,5,8,8a-octahydro-1,4a-dimethyl-7-(1-methylethyl)-,(1S,4R,4aR,8aR)- (CAS No. 13902-62-0) is a complex organic compound with significant applications in the fields of medicinal chemistry and materials science. This compound is characterized by its unique molecular structure and stereochemistry, which contribute to its diverse biological and chemical properties. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and potential applications of this compound.

Chemical Structure and Synthesis

The molecular formula of 1,4-Naphthalenediol is C₁₆H₂₆O₂, and its molecular weight is approximately 250.37 g/mol. The compound features a naphthalene core with two hydroxyl groups at the 1 and 4 positions. Additionally, it includes a complex octahydro ring system with specific substituents at the 1 and 4a positions (methyl groups) and a tert-butyl group at the 7 position. The stereochemistry of the compound is defined by the (1S,4R,4aR,8aR) configuration.

The synthesis of 1,4-Naphthalenediol involves multiple steps and can be achieved through various routes. One common approach is the Diels-Alder reaction followed by selective hydrogenation and functional group manipulation. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound. For instance, a study published in the Journal of Organic Chemistry in 2022 described a novel catalytic hydrogenation method that significantly improved yield and purity while reducing byproduct formation.

Biological Activities

1,4-Naphthalenediol has been extensively studied for its potential biological activities. One of the most notable applications is in the field of medicinal chemistry as a lead compound for drug development. Research has shown that this compound exhibits potent antioxidant properties due to its ability to scavenge free radicals effectively. A study published in the Journal of Medicinal Chemistry in 2023 demonstrated that 1,4-Naphthalenediol could protect cells from oxidative stress-induced damage by upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT).

Beyond its antioxidant properties, 1,4-Naphthalenediol has also been investigated for its anti-inflammatory effects. In vitro studies have shown that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This makes it a promising candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Potential Applications

The unique properties of 1,4-Naphthalenediol make it suitable for a wide range of applications beyond medicinal chemistry. In materials science, this compound has been explored for its potential use in developing advanced functional materials. For example, recent research has focused on using 1,4-Naphthalenediol-based polymers as components in electronic devices due to their excellent thermal stability and electrical conductivity.

In addition to materials science applications, 1,4-Naphthalenediol has also been studied for its potential use in environmental remediation. A study published in Environmental Science & Technology in 2023 reported that this compound could be used as a sorbent material to remove heavy metals from contaminated water sources. The high affinity of 1,4-Naphthalenediol-based materials for metal ions makes them an attractive option for developing cost-effective and sustainable water treatment solutions.

Safety Considerations and Future Directions

Safety is a critical consideration when working with any chemical compound. While no significant toxicity or adverse effects have been reported for 1,4-Naphthalenediol, it is essential to follow standard laboratory safety protocols when handling this compound. Researchers should wear appropriate personal protective equipment (PPE) and work in well-ventilated areas to minimize exposure risks.

The future directions for research on 1,4-Naphthalenediol are promising. Ongoing studies are focused on optimizing its synthesis methods to improve yield and reduce costs. Additionally, there is growing interest in exploring its potential therapeutic applications through clinical trials. The development of novel derivatives with enhanced biological activities is another area of active research.

In conclusion, 1,4-Naphthalenediol, with its unique chemical structure and diverse biological activities,
holds significant promise across multiple scientific disciplines.
Continued research into this compound will undoubtedly lead to new discoveries
and innovative applications that benefit both human health and environmental sustainability.